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Compound of Interest

Compound Name: (R)-Brivanib alaninate-d4

Cat. No.: B12381546 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
(R)-Brivanib alaninate is the prodrug of Brivanib, a potent and selective dual inhibitor of

vascular endothelial growth factor receptor (VEGFR) and fibroblast growth factor receptor

(FGFR) tyrosine kinases. (R)-Brivanib alaninate-d4 is the deuterium-labeled version of

Brivanib alaninate.[1][2] Deuterated compounds are frequently used as internal standards in

quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS),

to improve the accuracy and precision of the method.[1][3] This document provides a detailed

protocol for the preparation of stock solutions of (R)-Brivanib alaninate-d4 for research

purposes.

Compound Data and Properties
A summary of the key quantitative data for (R)-Brivanib alaninate-d4 is presented in the table

below.
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Property Value Source

Molecular Formula C₂₂H₂₀D₄FN₅O₄ [1][2]

Molecular Weight 445.48 g/mol [1][2]

Appearance Solid powder [4]

Solubility (non-deuterated)

82 mg/mL in DMSO (185.75

mM), 82 mg/mL in Ethanol

(185.75 mM)

[5]

Storage of Solid -20°C for up to 3 years [5]

Storage of Stock Solution
-80°C for up to 1 year in a

suitable solvent
[5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of (R)-Brivanib alaninate-
d4 in dimethyl sulfoxide (DMSO).

3.1. Materials and Equipment

(R)-Brivanib alaninate-d4 solid powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Sonicator bath (optional, but recommended)[5]
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

3.2. Safety Precautions

Handle (R)-Brivanib alaninate-d4 in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for the compound and all reagents before starting the

procedure.

3.3. Calculations

To prepare a 10 mM stock solution, the required mass of (R)-Brivanib alaninate-d4 can be

calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 445.48 g/mol / 1000

Mass (mg) = 4.4548 mg

Therefore, you will need to weigh approximately 4.45 mg of (R)-Brivanib alaninate-d4.

3.4. Step-by-Step Procedure

Equilibration: Allow the vial containing the solid (R)-Brivanib alaninate-d4 to equilibrate to

room temperature before opening. This prevents condensation of atmospheric moisture,

which is crucial when handling deuterated and/or hygroscopic compounds.[6][7]

Weighing: Accurately weigh the calculated amount of (R)-Brivanib alaninate-d4 using a

calibrated analytical balance. Quantitatively transfer the powder to a sterile microcentrifuge

tube or an amber glass vial.
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Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the vial containing the compound.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the vial in a

sonicator bath for 5-10 minutes.[5] Visually inspect the solution to ensure complete

dissolution.

Labeling: Clearly label the vial with the compound name, concentration, solvent, and

preparation date.

Storage: Store the stock solution at -80°C. It is highly recommended to aliquot the stock

solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can

lead to degradation of the compound.[5]

Visualization of the Experimental Workflow
The following diagram illustrates the workflow for the preparation of (R)-Brivanib alaninate-d4
stock solution.
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Workflow for (R)-Brivanib alaninate-d4 Stock Solution Preparation

Preparation

Dissolution

Storage

Equilibrate compound vial to room temperature

Weigh the required mass of (R)-Brivanib alaninate-d4

Transfer powder to a sterile vial

Add anhydrous DMSO to the vial

Vortex thoroughly to dissolve

Sonicate if necessary for complete dissolution

Label the stock solution vial

Aliquot into single-use volumes

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing (R)-Brivanib alaninate-d4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. benchchem.com [benchchem.com]

4. Brivanib Alaninate | 649735-63-7 - Coompo [coompo.com]

5. Brivanib (alaninate) | Autophagy | VEGFR | FGFR | TargetMol [targetmol.com]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of (R)-
Brivanib alaninate-d4 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381546#how-to-prepare-stock-solutions-of-r-
brivanib-alaninate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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